
Dehydroborapetoside B: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dehydroborapetoside B

Cat. No.: B1163894 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Biological Landscape of a

Clerodane Diterpenoid from Tinospora crispa

Introduction
Dehydroborapetoside B is a naturally occurring clerodane diterpenoid isolated from the stems

of Tinospora crispa, a plant with a long history of use in traditional medicine throughout

Southeast Asia.[1] This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and known biological activities of Dehydroborapetoside
B, tailored for researchers, scientists, and professionals in the field of drug development. The

information presented herein is compiled from available scientific literature and chemical

databases, offering a foundational resource for further investigation and potential therapeutic

application of this compound.

Chemical Structure and Properties
Dehydroborapetoside B is a complex diterpenoid glycoside characterized by a clerodane

skeleton. Its chemical identity is established by its unique molecular formula and structure,

which has been elucidated through spectroscopic analysis.

Table 1: Physicochemical Properties of Dehydroborapetoside B
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Property Value Source

CAS Number 1221178-16-0 [1]

Molecular Formula C₂₇H₃₄O₁₂ [1]

Molecular Weight 550.55 g/mol [1]

Class Clerodane Diterpenoid [1]

Source Organism Tinospora crispa [1]

2D Chemical Structure
The two-dimensional structure of Dehydroborapetoside B, generated from its SMILES

(Simplified Molecular Input Line Entry System) notation, illustrates the intricate arrangement of

its atoms and functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163894#dehydroborapetoside-b-chemical-structure-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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